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Compound of Interest

Compound Name: Dichlorprop-dimethylammonium
CAS No.: 53404-32-3
Cat. No.: B1607376

Get Quote

Introduction & Compound Profile

Dichlorprop-dimethylammonium (often formulated as the optically active Dichlorprop-P-
dimethylammonium) is the salt form of the phenoxypropionic acid herbicide 2,4-DP. While
widely recognized for its herbicidal utility in controlling broadleaf weeds, its application in basic
plant physiology research is critical for dissecting auxin signaling pathways, studying hormonal
crosstalk (Auxin-Ethylene-ABA), and characterizing herbicide resistance mechanisms.

Unlike the free acid form, the dimethylammonium salt significantly enhances water solubility
and apoplastic loading, making it the preferred formulation for precise physiological assays
where solvent toxicity (e.g., from DMSO or Ethanol) must be minimized.

Key Physicochemical Properties
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Property Specification Physiological Relevance
(R)-2-(2,4- Only the (R)-enantiomer binds
Active Isomer dichlorophenoxy)propanoic effectively to TIR1/AFB
acid receptors.[1]

High water solubility; rapid
Salt Form Dimethylammonium (DMA) dissociation at physiological
pH (5.5-6.0).

Essential for calculating

Molecular Weight ~280.15 g/mol (Salt) precise molar concentrations
(UM).

Mimics Indole-3-acetic acid
Primary Target TIR1/AFB Auxin Receptors (IAA) but resists metabolic

degradation.

Mechanistic Insight: The "Auxin Overdose" Pathway

To utilize Dichlorprop-dimethylammonium effectively, researchers must understand that it
acts as a hyper-stable auxin mimic. It saturates the auxin signaling machinery, leading to a
catastrophic hormonal imbalance known as the "Auxin Overdose" syndrome.

The Signhaling Cascade

o Perception: Dichlorprop dissociates; the anion binds to the TIR1/AFB F-box proteins.

o Derepression: This complex recruits Aux/IAA transcriptional repressors for ubiquitination and
proteasomal degradation.

» Activation:ARF (Auxin Response Factors) are released, driving massive overexpression of
auxin-responsive genes (e.g., ACS family).

e Lethal Crosstalk:

o Ethylene Burst: Upregulation of ACS (ACC Synthase) causes massive ethylene
production.
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o ABA Accumulation: Ethylene triggers NCED expression, leading to high Abscisic Acid
(ABA) levels.

o Physiological Collapse: The ABA spike causes stomatal closure (limiting carbon fixation),
while ethylene causes vascular tissue disruption and ROS generation.

Visualization: Molecular Mode of Action
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Caption: The Dichlorprop-induced signaling cascade leading to hormonal crosstalk and
physiological collapse.

Experimental Protocols
Protocol A: Preparation of Stock Solutions

Challenge: The dimethylammonium salt is hygroscopic and dissociates rapidly. Precise pH
control is vital for uptake studies.

Materials:
¢ Dichlorprop-P-dimethylammonium (analytical grade).
« Milli-Q Water (18.2 MQ).
e 0.1 M KOH and 0.1 M HCI for pH adjustment.
e 0.22 um syringe filter (PES membrane).
Procedure:
e Calculation: Calculate the mass required for a 100 mM stock.
o Note: Ensure you use the molecular weight of the salt form, not the acid.

o Dissolution: Dissolve the calculated mass in 80% of the final volume of Milli-Q water. Vortex
until clear (the salt is highly soluble).

e pH Adjustment: Check pH. It is typically slightly acidic to neutral. Adjust to pH 5.8
(physiologically neutral for plant media) using KOH/HCI.

o Why? Extreme pH affects the protonation state and transport across the plasma
membrane via AUX1/LAX influx carriers.

« Sterilization: Filter sterilize through a 0.22 um filter into a sterile cryovial.

o Storage: Aliquot and store at -20°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.
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Protocol B: Arabidopsis Root Growth Inhibition Assay

Purpose: To quantify auxin sensitivity or resistance in specific genotypes (e.g., tirl mutants).

Workflow Visualization:
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Click to download full resolution via product page
Caption: Step-by-step workflow for the vertical root growth inhibition bioassay.
Detailed Methodology:
e Media Prep: Prepare 0.5x Murashige & Skoog (MS) medium + 1% sucrose + 0.8% phytagel.

o Treatment: Add Dichlorprop stock to cooling media (~50°C) to achieve final concentrations: 0
(Mock), 10, 50, 100, 500 nM.

o Transfer: Transfer 4-day-old seedlings (uniform size) from germination plates to treatment
plates.

e Incubation: Grow vertically for 72 hours.
o Data Collection: Scan plates at 600 dpi. Measure primary root length using ImageJ/Fiji.

e Analysis: Calculate % inhibition relative to Mock. Determine IC50.

Protocol C: Whole-Plant Epinasty & Ethylene Scoring

Purpose: To assess the "Auxin Overdose" phenotype and ethylene involvement.
o Plant Material: 3-week-old Arabidopsis or 4-week-old Tobacco (Nicotiana benthamiana).

o Application: Spray plants to runoff with 100 uM Dichlorprop-P (salt) + 0.05% Silwet L-77
(surfactant).
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o Control: Water + Surfactant.[2]

e Scoring (Time-Course):

o 1-4 Hours: Observe leaf hyponasty (upward bending) followed by epinasty (downward
curling).

o 24 Hours: Score for stem curvature and tissue collapse.

e Molecular Validation (Optional): Harvest tissue at 4h post-treatment for gqPCR analysis of
ACS (ethylene synthesis) and NCED (ABA synthesis) marker genes.

Data Analysis & Troubleshooting
Expected Results Matrix

Wild Type tirl/afb Mutant
Assay Parameter
Response Response
Root Inhibition IC50 ~30-50 nM > 200 nM (Resistant)
Epinasty Curvature Angle > 90° downward curl < 20° (Minimal curl)
) ) ) ) No significant
Gene Expression ACS Transcript > 10-fold induction

induction

Troubleshooting Guide
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Issue Probable Cause Corrective Action

) Ensure pH > 5.0. Do not
o pH too low or high
Precipitation in Stock ) exceed 100 mM for aqueous
concentration
stocks.

Wrap plates in foil if using

older incubators; Dichlorprop is

Inconsistent Root Data Light sensitivity of auxin ) )
relatively stable but light
hygiene is good practice.
Verify you are using

] Dichlorprop-P (active) and not

No Phenotype Isomer issue ]
the S-isomer or unseparated
racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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